Cas no 2377608-38-1 (1-Boc-3-methylpyrazole-4-boronic acid)

• Product Name: 1-Boc-3-methylpyrazole-4-boronic acid
• CAS No: 2377608-38-1
• MF: C₉H₁₅BN₂O₄
• MW: 226.037402391434
• CID: 5071093
• Update Time: 2023-08-25

1-Boc-3-methylpyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-methylpyrazole-4-boronic acid
• [3-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrazol-4-yl]boronic acid
• W2874
• (1-(tert-Butoxycarbonyl)-3-methyl-1H-pyrazol-4-yl)boronic acid

• Inchi： 1S/C9H15BN2O4/c1-6-7(10(14)15)5-12(11-6)8(13)16-9(2,3)4/h5,14-15H,1-4H3
• InChI Key： GVPMWXBBOYRYAA-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(B(O)O)C(C)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.1124871 g/mol
• Monoisotopic Mass: 226.1124871 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6
• Molecular Weight: 226.04